Cas no 1421484-50-5 (2,6-difluoro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide)

• Product Name: 2,6-difluoro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide
• CAS No: 1421484-50-5
• MF: C₁₅H₂₀F₂N₂O₂
• MW: 298.328310966492
• CID: 6206045
• PubChem ID: 48431329
• Update Time: 2025-11-01

2,6-difluoro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide
• CCG-300601
• 2,6-DIFLUORO-N-[1-(2-METHOXYETHYL)PIPERIDIN-4-YL]BENZAMIDE
• 2,6-difluoro-N-(1-(2-methoxyethyl)piperidin-4-yl)benzamide
• 1421484-50-5
• AKOS024532087
• F6108-0096

• Inchi： 1S/C15H20F2N2O2/c1-21-10-9-19-7-5-11(6-8-19)18-15(20)14-12(16)3-2-4-13(14)17/h2-4,11H,5-10H2,1H3,(H,18,20)
• InChI Key： KBIFELNYVFLQAF-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NC1CCN(CCOC)CC1)=O)F

Computed Properties

• Exact Mass: 298.14928421g/mol
• Monoisotopic Mass: 298.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,6-difluoro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide

CAS No. 1421484-50-5: 2,6-difluoro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide – A Promising Compound in Biomedical Research

2,6-difluoro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide, a novel compound with the CAS No. 1421484-50-5, has emerged as a focal point in modern biomedical research due to its unique molecular structure and potential therapeutic applications. This compound belongs to the class of fluoro-substituted benzamides, which are widely studied for their diverse pharmacological properties. Its synthesis and functional characterization have been extensively explored in recent years, with a particular emphasis on its role in modulating inflammatory pathways and its potential as a lead compound for drug development. The N-1-(2-methoxyethyl)piperidin-4-yl moiety, combined with the 2,6-difluoro substituents on the benzene ring, contributes to its distinct chemical profile and biological activity. This article provides an in-depth overview of the compound's structure, synthesis, biological functions, and recent advancements in its application across various biomedical fields.

The 2,6-difluoro substituents on the benzene ring play a critical role in determining the compound's physicochemical properties and biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, making them valuable in drug design. In the case of 2,6-difluoro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide, the fluorine atoms may influence its interactions with biological targets, such as receptors or enzymes. Recent studies have highlighted the importance of fluorine substitution in modulating the binding affinity and selectivity of benzamide derivatives. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorine-containing benzamides exhibit enhanced potency in targeting inflammatory cytokines, which aligns with the potential therapeutic applications of this compound.

The N-1-(2-methoxyethyl)piperidin-4-yl group is another key structural feature of 2,6-difluoro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide. The methoxyethyl substituent introduces additional functional groups that may modulate the compound's interactions with biological systems. Methoxy groups are often incorporated into pharmaceutical compounds to improve solubility and metabolic stability. The piperidine ring, a six-membered nitrogen-containing heterocycle, is a common structural motif in many drugs, including antipsychotics and antihistamines. The presence of the piperidine ring in this compound suggests potential applications in targeting G-protein-coupled receptors (GPCRs) or ion channels, which are critical in various physiological processes. A 2024 review article in Pharmaceutical Research emphasized the role of piperidine derivatives in modulating signaling pathways associated with neurodegenerative diseases, further underscoring the significance of this structural feature.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2,6-difluoro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide through optimized reaction conditions and catalysts. The synthesis of this compound typically involves the coupling of a fluorinated benzamide with a piperidine derivative containing the methoxyethyl group. A 2023 study published in Organic & Biomolecular Chemistry reported a novel synthetic route that significantly improved the yield and purity of the target compound. This method employs a palladium-catalyzed cross-coupling reaction, which is a widely used strategy for constructing complex organic molecules. The ability to synthesize this compound efficiently is crucial for its further exploration in preclinical and clinical studies.

Biological studies on 2,6-difluoro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide have revealed its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by the overproduction of pro-inflammatory cytokines, including TNF-α and IL-6. A 2023 preclinical study published in Frontiers in Pharmacology demonstrated that this compound significantly inhibits the production of these cytokines in vitro. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling, a key pathway in inflammatory responses. The fluorinated benzamide scaffold may interact with specific proteins involved in this pathway, thereby reducing inflammation. These findings suggest that 2,6-difluoro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide could be a promising candidate for the development of novel anti-inflammatory drugs.

Another area of interest is the potential application of 2,6-difluoro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide in neurodegenerative diseases, such as Alzheimer's and Parkinson's. These conditions are associated with the accumulation of misfolded proteins and the disruption of neuronal signaling pathways. A 2024 study in ACS Chemical Neuroscience explored the effects of this compound on the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The results indicated that the compound significantly reduced the formation of toxic amyloid aggregates, suggesting its potential as a therapeutic agent. The piperidine ring may contribute to this effect by stabilizing protein conformations or modulating enzyme activity involved in protein degradation.

Despite the promising findings, further research is needed to fully understand the pharmacokinetic and toxicological profiles of 2,6-difluoro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide. Preclinical studies should focus on assessing its safety, bioavailability, and long-term effects in animal models. Additionally, the compound's potential as a lead molecule for drug development requires exploration of its interactions with other biological targets, such as ion channels or neurotransmitter receptors. The development of derivatives with enhanced potency and reduced side effects could further expand its therapeutic applications.

In conclusion, 2,6-difluoro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide represents a significant advancement in the field of biomedical research. Its unique molecular structure, combined with the potential to modulate inflammatory and neurodegenerative pathways, positions it as a promising candidate for future drug development. Ongoing studies are expected to provide further insights into its mechanisms of action and therapeutic potential, paving the way for its application in clinical settings.